Cas no 2138385-02-9 (6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2138385-02-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6577141
• PubChem ID: 165786510
• Update Time: 2025-06-15

6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138385-02-9
• 6-methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801481
• 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H19NO2/c1-9-2-3-12-11(6-9)7-13(16)14(15-12)10-4-5-17-8-10/h2-3,6,10,13-16H,4-5,7-8H2,1H3
• InChI Key： VPFUHPMVRYDFMZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C(CC2C=C(C)C=CC=2N1)O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

Introduction to 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138385-02-9)

6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138385-02-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol consists of a tetrahydroquinoline core with a methyl group at the 6-position and an oxolan ring attached at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The oxolan ring, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol has shown promising results in neuroprotective studies. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxins such as amyloid-beta and hydrogen peroxide. These findings suggest that 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol could be a valuable therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol has also been extensively studied. Preclinical data indicate that this compound has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models, making it a safe option for further clinical development.

In terms of synthetic routes, several methods have been developed to produce 6-Methyl-2-(oxolan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol. One notable approach involves the Pd-catalyzed coupling reaction between 6-methyltetrahydroquinoline and an oxolan derivative. This method offers high yields and excellent stereoselectivity, making it suitable for large-scale production.

The potential applications of 6-Methyl-2-(oxolan-3-y l)-1 , 2 , 3 , 4 -tet rahydro quinoli n - 3 - ol strong > extend beyond its direct therapeutic uses. For example, it can serve as a lead compound for the development of more potent analogs through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations can be employed to optimize the binding affinity and selectivity of this compound towards specific targets.

In conclusion, 6-Methyl - 2 - ( ox o lan - 3 - y l ) - 1 , 2 , 3 , 4 -t et rahydro quinoli n - 3 - ol strong > ( CAS No . 21 38 85 - 0 - 9 ) is a promising compound with a wide range of biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and low toxicity make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the field of medicinal chemistry . p >